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Compound of Interest

Compound Name: 1,2-Epoxydodecane

Cat. No.: B1583528 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical compounds is paramount to ensuring laboratory safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for the

handling of 1,2-Epoxydodecane, including detailed operational and disposal plans.

Essential Safety Information at a Glance
1,2-Epoxydodecane is a combustible liquid that can cause skin, eye, and respiratory irritation.

[1][2][3][4] It is also very toxic to aquatic life with long-lasting effects.[3][5] Adherence to strict

safety protocols is crucial to minimize exposure and prevent accidents.

Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation.[1][3]

Specific target organ toxicity (single exposure)
Category 3: May cause respiratory irritation.[1]

[3]

Hazardous to the aquatic environment, acute

hazard
Category 1: Very toxic to aquatic life.[3][5]

Hazardous to the aquatic environment, long-

term hazard

Category 1: Very toxic to aquatic life with long

lasting effects.[3][5]
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Physical and Chemical Properties

Appearance Clear colorless liquid.[3][5]

Molecular Formula C₁₂H₂₄O.[3]

Molecular Weight 184.32 g/mol .[3]

Boiling Point 124-125 °C at 15 mmHg.

Flash Point 112 °F (44 °C).[3][4]

Density 0.844 g/mL at 25 °C.

Solubility Insoluble in water.[2]

Vapor Pressure 6.25 mmHg at 77 °F (25 °C).[3][4]

Storage Temperature 2-8°C.[5]

Operational Plan: From Preparation to Post-
Handling
A systematic approach is critical when working with 1,2-Epoxydodecane. The following step-

by-step guide outlines the procedures for safe handling.

Pre-Operational Protocol
Risk Assessment: Before commencing any work, conduct a thorough risk assessment

specific to the planned experiment.

Information Review: All personnel involved must review the Safety Data Sheet (SDS) for 1,2-
Epoxydodecane.

Emergency Preparedness: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[1] Locate the appropriate fire extinguisher (dry

chemical, carbon dioxide, or Halon).[3]

Ventilation Check: Verify that the chemical fume hood is functioning correctly. All handling of

1,2-Epoxydodecane must be performed within a certified chemical fume hood.[1]
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Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are the first line of defense against chemical exposure.

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face

shield should be worn in situations with a higher risk of splashing.

Skin Protection:

Gloves: Wear chemically resistant gloves. Regularly inspect gloves for any signs of

degradation or puncture before and during use.

Lab Coat: A flame-resistant lab coat or coveralls should be worn to protect street clothing.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved half-face respirator

with an organic vapor/acid gas cartridge and a dust/mist filter is recommended.[3][6]

Preparation PPE Donning Sequence Chemical Handling PPE Doffing Sequence

Assess Experiment-Specific Risks Review Safety Data Sheet Check Safety Shower & Eyewash Verify Fume Hood Function Don Lab Coat Don Respirator (if required) Don Safety Goggles Don Gloves Handle 1,2-Epoxydodecane
in Fume Hood Remove Gloves Remove Goggles Remove Lab Coat Remove Respirator

Click to download full resolution via product page

PPE Donning and Doffing Workflow for Handling 1,2-Epoxydodecane.

Chemical Handling Protocol
Dispensing: Use a chemical fume hood for all dispensing and weighing activities. Avoid

breathing vapors, mist, or gas.[1]

Spill Prevention: Use secondary containment (e.g., a tray) to contain any potential spills.

Incompatible Materials: Keep 1,2-Epoxydodecane away from strong oxidizing agents,

strong acids, strong bases, and finely powdered metals.[1] It is also sensitive to moisture.[1]

[2]
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Post-Handling and Decontamination
Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[1]

Surface Cleaning: Decontaminate all work surfaces. A 60-70% ethanol solution followed by a

soap and water wash is recommended for cleaning contaminated surfaces.[2][5]

Disposal Plan: Managing 1,2-Epoxydodecane Waste
Proper disposal is a critical final step in the safe handling of 1,2-Epoxydodecane. All waste is

considered hazardous and must be managed accordingly.

Waste Collection
Liquid Waste: Collect all unused 1,2-Epoxydodecane and solutions containing it in a

dedicated, properly labeled, and sealed hazardous waste container. The container should be

made of a material compatible with the chemical.

Solid Waste: All contaminated materials, such as absorbent pads from spills, used gloves,

and disposable lab coats, must be collected in a separate, sealed, and clearly labeled

hazardous waste bag or container.[2][5]

Labeling
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "1,2-Epoxydodecane".

Include the date the waste was first added to the container.

Storage
Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure the storage area is cool and dry.

Disposal Procedure
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Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office.

Do not dispose of 1,2-Epoxydodecane down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,

silica gel, or a universal binder.[1]

Carefully collect the absorbent material and place it in a sealed container for hazardous

waste disposal.[1]

Clean the spill area with 60-70% ethanol followed by soap and water.[2][5]

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

Isolate the spill area for at least 50 meters (150 feet) in all directions.[2]

Exposure Response
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Seek immediate medical attention.[3]
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Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing.[1] Seek medical attention if irritation develops or

persists.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration.[1] Seek immediate medical attention.

Ingestion: Clean the mouth with water and seek immediate medical attention.[1] Do not

induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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